Cas no 1567666-55-0 ((1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol)
1567666-55-0 structure
Product Name:(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
CAS No:1567666-55-0
MF:C9H8ClF3O
MW:224.607432365417
CID:5999291
PubChem ID:124561950
Update Time:2024-01-12
(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
- (1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
- EN300-1967215
- 1567666-55-0
-
- Inchi： 1S/C9H8ClF3O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5,14H,1H3/t5-/m0/s1
- InChI Key： RGXXQPQTXLHIOD-YFKPBYRVSA-N
- SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)[C@H](C)O
Computed Properties
- Exact Mass: 224.0215771g/mol
- Monoisotopic Mass: 224.0215771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.2Ų
(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1967215-0.05g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 0.05g |
$912.0 | 2023-09-16 | ||
| Enamine | EN300-1967215-0.1g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 0.1g |
$956.0 | 2023-09-16 | ||
| Enamine | EN300-1967215-0.25g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 0.25g |
$999.0 | 2023-09-16 | ||
| Enamine | EN300-1967215-0.5g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 0.5g |
$1043.0 | 2023-09-16 | ||
| Enamine | EN300-1967215-1.0g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 1g |
$1086.0 | 2023-05-25 | ||
| Enamine | EN300-1967215-2.5g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 2.5g |
$2127.0 | 2023-09-16 | ||
| Enamine | EN300-1967215-5.0g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 5g |
$3147.0 | 2023-05-25 | ||
| Enamine | EN300-1967215-10.0g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 10g |
$4667.0 | 2023-05-25 | ||
| Enamine | EN300-1967215-1g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 1g |
$1086.0 | 2023-09-16 | ||
| Enamine | EN300-1967215-5g |
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1567666-55-0 | 5g |
$3147.0 | 2023-09-16 |
(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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